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Compound of Interest

Compound Name: N-Desmethyl Bedaquiline-d6
Cat. No.: B12413516
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Desmethyl Bedaquiline-d6, a
critical tool in the research and development of the anti-tuberculosis drug Bedaquiline. This
document outlines its physicochemical properties, its role in the metabolic pathway of
Bedaquiline, and its application in bioanalytical methodologies.

Physicochemical Properties

N-Desmethyl Bedaquiline-d6 is the deuterium-labeled form of N-Desmethyl Bedaquiline, the
primary M2 metabolite of Bedaquiline. The incorporation of six deuterium atoms results in a
higher molecular weight compared to its unlabeled counterpart, which is essential for its use as
an internal standard in mass spectrometry-based bioanalysis.[1][2] The key quantitative data
for these compounds are summarized below.
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Molecular Weight (

Compound Name Molecular Formula CAS Number
g/mol )

Bedaquiline C32H31BrN20:2 555.50[3][4][5] 843663-66-1[3][4]
N-Desmethyl

N C31H29BrN20:2 541.49[6] 861709-47-9[6][7]
Bedaquiline
N-Desmethyl

C31H23DeBrN202 547.52[1][2][8] 2271264-26-5[1][9]

Bedaquiline-d6

Metabolic Pathway of Bedaquiline

Bedaquiline is metabolized in the body primarily through N-demethylation, a reaction catalyzed
by cytochrome P450 enzymes, with CYP3A4 being the main contributor. This process results in
the formation of the N-Desmethyl Bedaquiline (M2) metabolite.
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Metabolic conversion of Bedaquiline to its M2 metabolite.

Application in Bioanalysis and Experimental
Protocols

Due to its structural similarity and mass difference, N-Desmethyl Bedaquiline-d6 is an ideal
internal standard for the accurate quantification of the N-Desmethyl Bedaquiline metabolite in
biological matrices such as plasma or serum.[2][9] Its use in liquid chromatography-tandem
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mass spectrometry (LC-MS/MS) assays helps to correct for variability during sample
preparation and analysis, ensuring high precision and accuracy.

Generic LC-MS/MS Protocol for Quantification

The following is a representative protocol for the quantification of N-Desmethyl Bedaquiline in a
biological matrix using N-Desmethyl Bedaquiline-d6 as an internal standard.

1. Sample Preparation (Protein Precipitation)

e To 100 pL of a biological sample (e.g., plasma), add 20 uL of the internal standard working
solution (N-Desmethyl Bedaquiline-d6 in methanol).

» Vortex for 30 seconds.

e Add 300 pL of acetonitrile to precipitate proteins.
» Vortex vigorously for 2 minutes.

e Centrifuge at 12,000 rpm for 10 minutes at 4°C.

o Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen at 40°C.

» Reconstitute the residue in 100 pL of the mobile phase.

2. Chromatographic Conditions

e Instrument: HPLC system coupled with a triple quadrupole mass spectrometer.
e Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 pm).

» Mobile Phase A: 0.1% Formic Acid in Water.

e Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

o Flow Rate: 0.4 mL/min.
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o Gradient: Start with 30% B, increase to 95% B over 5 minutes, hold for 2 minutes, and then
return to initial conditions.

* Injection Volume: 5 pL.

3. Mass Spectrometry Conditions

« lonization Mode: Electrospray lonization (ESI), Positive.
o Detection Mode: Multiple Reaction Monitoring (MRM).

e MRM Transitions (Example):

o N-Desmethyl Bedaquiline: Precursor ion (Q1) m/z 541.1 - Product ion (Q3) m/z
480.1[10].

o N-Desmethyl Bedaquiline-d6: Precursor ion (Q1) m/z 547.5 — Product ion (Q3) m/z
486.1 (illustrative).

o Parameters: Optimize ion source parameters such as gas temperatures, gas flows, and
voltages according to the specific instrument.

Bioanalytical Workflow

The use of a deuterated internal standard is a critical step in the standard bioanalytical
workflow for pharmacokinetic studies. It ensures the reliability of the quantitative data
generated.
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Workflow for quantitative bioanalysis using a deuterated standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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